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Introduction
Cis-11-Eicosenoic acid, also known as gondoic acid, is a monounsaturated omega-9 fatty

acid.[1][2][3] As a member of the long-chain fatty acid family, it possesses an aliphatic tail of 20

carbons with a single cis-double bond originating at the 11th carbon from the carboxyl group.[1]

[4] This fatty acid is a natural constituent of various plant oils, notably jojoba oil, and is also

found in certain nuts.[2] Understanding the physical properties of cis-11-eicosenoic acid is

crucial for its application in various research and development sectors, including its use as a

reference standard in fatty acid analysis and for studying the characteristics of phospholipid

membranes.[2] This technical guide provides a detailed overview of its core physical properties,

the experimental methodologies for their determination, and relevant biochemical pathways

and analytical workflows.

Core Physical and Chemical Properties
The physical characteristics of cis-11-eicosenoic acid are fundamental to its behavior in

chemical and biological systems. These properties are summarized in the tables below.
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Property Value Source(s)

Molecular Formula C₂₀H₃₈O₂ [4][5]

Molecular Weight 310.51 g/mol [4][6]

Appearance
White to Off-White Solid / Light

yellow paste
[7][8]

Form
Solid at room temperature,

liquid above melting point
[2][6]

Melting Point 23-24 °C [2][6][7]

Boiling Point
419.84 °C (estimate) to 426.30

°C (estimate)
[1][2][7]

Density 0.883 g/mL at 25 °C [2][6][8]

Refractive Index n20/D 1.4606 [2][6][8]

Flash Point >230 °F (>110 °C) [2][3][7]

Solubility and Partitioning
Property Value Source(s)

Water Solubility
0.00096 mg/L at 25 °C

(estimated)
[1][2]

Solubility in other solvents
Chloroform (Slightly), DMSO

(Slightly), Ethanol (10 mg/ml)
[7][9]

LogP (Octanol-Water Partition

Coefficient)
8.760 (estimated) [1][2]

pKa 4.78 ± 0.10 (Predicted) [2][7]

Experimental Protocols
The accurate determination of the physical properties of cis-11-eicosenoic acid relies on

standardized experimental protocols. The following sections detail generalized methodologies

applicable to long-chain unsaturated fatty acids.
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Determination of Melting Point
The melting point of fatty acids is typically determined using the capillary method.[10]

Sample Preparation: A small amount of the solid cis-11-eicosenoic acid is introduced into a

thin-walled capillary tube, which is then sealed at one end. The sample is compacted at the

bottom of the tube.

Apparatus: A melting point apparatus, which consists of a heated block or oil bath with a

controlled heating rate and a means of observing the sample, is used.

Procedure: The capillary tube is placed in the heating block, and the temperature is gradually

increased. The temperature at which the substance begins to melt and the temperature at

which it becomes completely liquid are recorded as the melting point range. For fats and

fatty acids, which may soften gradually, the temperature at which the column of the

substance commences to rise in the capillary tube is often noted.[10] A slow heating rate

(e.g., 0.5-2°C per minute) is crucial for an accurate measurement.[10]

Determination of Boiling Point
Due to the high boiling point of long-chain fatty acids, direct measurement at atmospheric

pressure can lead to decomposition. Therefore, boiling points are often estimated or

determined under reduced pressure. Gas chromatography can also be used to estimate boiling

points.

Thermogravimetric Analysis (TGA): This method can be used for the rapid measurement of

normal boiling points of fatty acid esters and triacylglycerols, which can be correlated to the

fatty acids themselves.[11] The sample's weight loss as a function of increasing temperature

is measured, and the onset of boiling is determined from the resulting curve.

Gas Chromatography (GC): The boiling range distribution of fatty acid methyl esters

(FAMEs) can be determined by GC.[12] The retention times of the FAMEs are correlated with

the boiling points of known standards.

Determination of Density
The density of liquid fatty acids can be determined using a pycnometer or a hydrometer.[13]
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Sample Preparation: If the fatty acid is solid at the desired temperature, it is first melted and

brought to the measurement temperature.

Pycnometer Method:

The empty pycnometer is weighed.

It is then filled with the liquid fatty acid, ensuring no air bubbles are present, and weighed

again.

The volume of the pycnometer is known or can be determined using a liquid of known

density (e.g., water).

The density is calculated by dividing the mass of the fatty acid by the volume of the

pycnometer.

Hydrometer Method: A hydrometer is placed in the liquid fatty acid, and the density is read

directly from the calibrated scale at the point where the liquid surface meets the hydrometer

stem.[13]

Determination of Refractive Index
The refractive index is a measure of how light bends as it passes through a substance and is a

characteristic property. An Abbe refractometer is commonly used for this measurement.[14][15]

Sample Preparation: The fatty acid sample is melted if necessary and a few drops are placed

on the prism of the refractometer.

Procedure: The prisms are closed, and the instrument is allowed to equilibrate to the desired

temperature (e.g., 20°C). Light is passed through the sample, and the refractometer is

adjusted until the dividing line between the light and dark fields is sharp and centered. The

refractive index is then read from the scale.

Determination of Solubility
Solubility is determined by adding a known amount of the solute (cis-11-eicosenoic acid) to a

known volume of the solvent and observing the point at which no more solute dissolves.
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Procedure for Water Solubility: Due to its very low water solubility, this is often an estimated

value derived from its chemical structure. Experimental determination can involve techniques

like turbidimetry to observe the formation of a separate phase.

Procedure for Organic Solvents: A measured amount of the fatty acid is added incrementally

to a test tube containing the organic solvent (e.g., chloroform, ethanol) and shaken

vigorously after each addition until the solution is saturated.

Determination of pKa
The pKa, a measure of the acidity of the carboxyl group, is typically determined by

potentiometric titration.

Sample Preparation: A known concentration of cis-11-eicosenoic acid is dissolved in a

suitable solvent mixture (e.g., water/alcohol).

Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH).

The pH of the solution is monitored using a calibrated pH meter after each addition of the

base.

Data Analysis: A titration curve is constructed by plotting the pH versus the volume of base

added. The pKa is the pH at the half-equivalence point, where half of the acid has been

neutralized.

Visualizations
Omega-9 Fatty Acid Metabolic Pathway
Cis-11-eicosenoic acid is part of the omega-9 fatty acid metabolic pathway. This pathway

involves a series of elongation and desaturation reactions.

Stearic Acid (18:0) Oleic Acid (18:1, n-9)Δ9-desaturase cis-11-Eicosenoic Acid
(Gondoic Acid, 20:1, n-9)

Elongase Erucic Acid (22:1, n-9)Elongase Nervonic Acid (24:1, n-9)Elongase

Click to download full resolution via product page

Omega-9 Fatty Acid Synthesis Pathway
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General Workflow for Fatty Acid Analysis by GC-MS
The analysis of fatty acids from a biological sample typically involves several key steps, from

extraction to instrumental analysis.
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Fatty Acid Analysis Workflow via GC-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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